Cas no 62135-60-8 (1H-1,2,4-Triazole, 1-(2-methylphenyl)-3-(4-methylphenyl)-5-phenyl-)

1H-1,2,4-Triazole, 1-(2-methylphenyl)-3-(4-methylphenyl)-5-phenyl- structure
62135-60-8 structure
Product Name:1H-1,2,4-Triazole, 1-(2-methylphenyl)-3-(4-methylphenyl)-5-phenyl-
CAS No:62135-60-8
MF:C22H19N3
MW:325.406364679337
CID:456841
PubChem ID:12308364
Update Time:2025-04-19

1H-1,2,4-Triazole, 1-(2-methylphenyl)-3-(4-methylphenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole, 1-(2-methylphenyl)-3-(4-methylphenyl)-5-phenyl-
    • 1-(2-methylphenyl)-3-(4-methylphenyl)-5-phenyl-1,2,4-triazole
    • 62135-60-8
    • DTXSID80487133
    • Inchi: 1S/C22H19N3/c1-16-12-14-18(15-13-16)21-23-22(19-9-4-3-5-10-19)25(24-21)20-11-7-6-8-17(20)2/h3-15H,1-2H3
    • InChI Key: WAMBGVXLDNUOGM-UHFFFAOYSA-N
    • SMILES: N1(C(C2C=CC=CC=2)=NC(C2C=CC(C)=CC=2)=N1)C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 325.15807
  • Monoisotopic Mass: 325.157897619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 30.7Ų

Experimental Properties

  • PSA: 30.71
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